Cas no 2228144-98-5 (2-methoxy-3-(4-methylcyclohexyl)propanoic acid)

• Product Name: 2-methoxy-3-(4-methylcyclohexyl)propanoic acid
• CAS No: 2228144-98-5
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6319441
• PubChem ID: 165609496
• Update Time: 2025-05-23

2-methoxy-3-(4-methylcyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(4-methylcyclohexyl)propanoic acid
• 2228144-98-5
• EN300-1734602

• Inchi： 1S/C11H20O3/c1-8-3-5-9(6-4-8)7-10(14-2)11(12)13/h8-10H,3-7H2,1-2H3,(H,12,13)
• InChI Key： XIENINFZRBPSBP-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1CCC(C)CC1

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-methoxy-3-(4-methylcyclohexyl)propanoic acid

Recent Advances in the Study of 2-Methoxy-3-(4-methylcyclohexyl)propanoic Acid (CAS: 2228144-98-5)

In recent years, the compound 2-methoxy-3-(4-methylcyclohexyl)propanoic acid (CAS: 2228144-98-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2-methoxy-3-(4-methylcyclohexyl)propanoic acid. Recent publications have detailed novel synthetic routes that improve yield and purity, which are critical for scaling up production for clinical trials. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a highly efficient catalytic process that reduces byproduct formation, thereby enhancing the compound's suitability for pharmaceutical use.

Pharmacological evaluations of 2-methoxy-3-(4-methylcyclohexyl)propanoic acid have revealed its potential as an anti-inflammatory agent. Preclinical studies conducted on animal models have shown that the compound effectively inhibits key inflammatory pathways, such as the NF-κB signaling cascade. These findings suggest its potential utility in treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. However, further studies are needed to validate these effects in human trials.

Another promising avenue of research involves the compound's role in metabolic disorders. Preliminary data indicate that 2-methoxy-3-(4-methylcyclohexyl)propanoic acid may modulate lipid metabolism, offering a potential therapeutic strategy for obesity and related metabolic syndromes. A recent Nature Chemical Biology article highlighted its interaction with peroxisome proliferator-activated receptors (PPARs), which are central to lipid homeostasis. These insights open new possibilities for drug development targeting metabolic diseases.

Despite these advancements, challenges remain in the clinical translation of 2-methoxy-3-(4-methylcyclohexyl)propanoic acid. Issues such as bioavailability, pharmacokinetics, and long-term safety profiles need to be addressed through rigorous preclinical and clinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to therapeutic application.

In conclusion, 2-methoxy-3-(4-methylcyclohexyl)propanoic acid (CAS: 2228144-98-5) represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted pharmacological properties and improved synthetic accessibility position it as a valuable molecule for future research and development. Continued exploration of its mechanisms and therapeutic potential will undoubtedly contribute to advancements in the treatment of inflammatory and metabolic disorders.